Cas no 1334136-63-8 (5-Bromo-2-(4-methylpiperazin-1-yl)-3-nitropyridin-4-amine)

• Product Name: 5-Bromo-2-(4-methylpiperazin-1-yl)-3-nitropyridin-4-amine
• CAS No: 1334136-63-8
• MF: C₁₀H₁₄BrN₅O₂
• MW: 316.154460430145
• MDL: MFCD32696018
• CID: 4781907
• Update Time: 2025-06-23

5-Bromo-2-(4-methylpiperazin-1-yl)-3-nitropyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-(4-methylpiperazin-1-yl)-3-nitropyridin-4-amine
• 5-Bromo-2-(4-methylpiperazin-1-yl)-3-nitropyridin-4-amine

• MDL： MFCD32696018
• Inchi： 1S/C10H14BrN5O2/c1-14-2-4-15(5-3-14)10-9(16(17)18)8(12)7(11)6-13-10/h6H,2-5H2,1H3,(H2,12,13)
• InChI Key： HWJXNXSRBIYASQ-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1N)[N+](=O)[O-])N1CCN(C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 305
• XLogP3: 1.5
• Topological Polar Surface Area: 91.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Pyridinylpiperazines

Additional information on 5-Bromo-2-(4-methylpiperazin-1-yl)-3-nitropyridin-4-amine

Introduction to 5-Bromo-2-(4-methylpiperazin-1-yl)-3-nitropyridin-4-amine (CAS No. 1334136-63-8)

5-Bromo-2-(4-methylpiperazin-1-yl)-3-nitropyridin-4-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound, identified by its CAS number 1334136-63-8, represents a structurally complex molecule with a pyridine core modified by bromine, nitro, and piperazine substituents. The unique arrangement of these functional groups makes it a promising candidate for further exploration in drug discovery and development.

The molecular structure of 5-Bromo-2-(4-methylpiperazin-1-yl)-3-nitropyridin-4-amine incorporates several key features that contribute to its potential biological activity. The presence of a bromine atom at the 5-position of the pyridine ring enhances its reactivity, allowing for further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. The nitro group at the 3-position introduces a polar and electron-withdrawing effect, which can influence the compound's solubility and interaction with biological targets. Additionally, the 4-methylpiperazine moiety at the 2-position adds a basic nitrogen, which is often utilized in medicinal chemistry to improve binding affinity to biological receptors.

In recent years, there has been growing interest in developing novel therapeutic agents that target neurological and inflammatory disorders. The structural framework of 5-Bromo-2-(4-methylpiperazin-1-yl)-3-nitropyridin-4-amine aligns well with this trend, as it shares similarities with known pharmacophores found in drugs used to treat conditions such as depression, anxiety, and chronic pain. The piperazine ring, in particular, is a common scaffold in central nervous system (CNS) drugs due to its ability to modulate neurotransmitter activity.

One of the most compelling aspects of 5-Bromo-2-(4-methylpiperazin-1-yl)-3-nitropyridin-4-amine is its potential as a building block for more complex drug candidates. Researchers have leveraged its reactive sites to synthesize derivatives with enhanced pharmacological properties. For instance, modifications at the bromine or nitro positions can lead to compounds with improved metabolic stability or altered receptor selectivity. These derivatives are being explored in preclinical studies to evaluate their efficacy and safety profiles.

The pharmaceutical industry has increasingly adopted fragment-based drug design strategies, where small molecules like 5-Bromo-2-(4-methylpiperazin-1-yl)-3-nitropyridin-4-amine are used as starting points for hit identification and lead optimization. This approach has proven successful in accelerating the drug discovery process by providing rapid access to diverse chemical libraries. The compound's versatility makes it an attractive candidate for high-throughput screening (HTS) campaigns aimed at identifying novel therapeutic targets.

Recent advancements in computational chemistry have further enhanced the utility of 5-Bromo-2-(4-methylpiperazin-1-yl)-3-nitropyridin-4-amine in drug development. Molecular modeling techniques allow researchers to predict how this compound might interact with biological targets such as enzymes and receptors. These predictions can guide experimental efforts by highlighting key structural features that need to be optimized for improved binding affinity and selectivity.

Another area where 5-Bromo-2-(4-methylpiperazin-1-y l)-3-nitropyridin -4 -amine shows promise is in the treatment of inflammatory diseases. Nitroaromatic compounds have been studied extensively for their anti-inflammatory properties due to their ability to modulate inflammatory pathways. The nitro group in this molecule could potentially be reduced to an amine under physiological conditions, generating reactive intermediates that can interfere with inflammatory signaling cascades.

The synthesis of 5-Bromo -2-( 4 -methyl piperazin -1 -yl ) -3 -nitropyridin -4 -amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic aromatic substitution (SNAr) reactions at the bromine position followed by functional group transformations such as nitration and piperazine coupling. Advances in catalytic systems have enabled more efficient and environmentally friendly synthetic methods, reducing waste and improving scalability.

In conclusion,5-Bromo -2-( 4 -methyl piperazin -1 -yl ) -3 -nitropyridin -4 -amine (CAS No. 1334136 -63 -8) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent candidate for further exploration in drug discovery, particularly for neurological and inflammatory disorders. As research continues to uncover new therapeutic applications, this compound is likely to play an important role in developing next-generation treatments.